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Compound of Interest

Compound Name:

4-(4,6-Dichloro-5-(2-

chloroethyl)pyrimidin-2-

yl)morpholine

CAS No.: 1007206-27-0

Cat. No.: B1440881

Get Quote

Executive Summary
DCPM-Morpholine is a high-value heterocyclic intermediate used to access pyrrolo[2,3-

d]pyrimidine (7-deazapurine) cores, a structural motif found in potent antivirals like Remdesivir

(nucleobase analog) and various kinase inhibitors.[1] Its unique 5-(2-chloroethyl) substitution

allows for rapid intramolecular cyclization, making it an ideal "warhead" for fragment-based

drug discovery (FBDD).[1]

This guide outlines two distinct workflows:

Direct Antiviral Screening: Evaluating the compound’s intrinsic activity as a covalent

alkylating agent against viral replication.[1]

Scaffold Derivatization: A strategic protocol to convert DCPM-Morpholine into a library of

bioactive bicyclic antivirals prior to screening.[1]
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Strategic Context & Mechanism
Why This Compound?
The 4,6-dichloro and 5-(2-chloroethyl) motifs create a "reactivity triad."[1]

Direct Activity: The chloroethyl group can alkylate viral DNA/RNA or modify catalytic cysteine

residues in viral enzymes (e.g., SARS-CoV-2 3CLpro, HIV Reverse Transcriptase).[1]

Synthetic Utility: It serves as a linchpin for synthesizing 7-substituted pyrrolo[2,3-

d]pyrimidines.[1] Reaction with primary amines displaces the 4-chloro group, followed by

spontaneous cyclization onto the ethyl chloride to form the bicyclic core.[1]

Mechanistic Pathway Diagram
The following diagram illustrates the dual utility of DCPM-Morpholine: as a direct alkylator and

a precursor for bicyclic inhibitors.[1]
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Caption: Dual-pathway utility of DCPM-Morpholine: Direct covalent modification of viral targets

vs. conversion to bicyclic antiviral pharmacophores.[1]

Protocol 1: Direct Antiviral Cytopathic Effect (CPE)
Assay
Objective: Determine the EC50 (Effective Concentration) and CC50 (Cytotoxic Concentration)

of DCPM-Morpholine against a model virus (e.g., Influenza A or SARS-CoV-2).[1] Critical Note:
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Due to the reactive 2-chloroethyl group, this compound is unstable in aqueous media over long

periods.[1] Fresh preparation is mandatory.[1]

Materials
Compound: DCPM-Morpholine (Store at -20°C, under Argon).[1]

Vehicle: DMSO (Anhydrous).[1]

Cell Line: MDCK (for Influenza) or Vero E6 (for Coronaviruses).[1]

Reagent: CellTiter-Glo® (Promega) or MTT for viability.[1]

Viral Stock: Titered virus (MOI 0.01 - 0.1).[1]

Step-by-Step Methodology
A. Compound Preparation (Time: T-0)

Stock Solution: Dissolve 10 mg of DCPM-Morpholine in 100% DMSO to achieve a 20 mM

stock. Vortex for 30 seconds.[1]

Expert Insight: Do not heat above 37°C to avoid premature cyclization or hydrolysis of the

chloroethyl group.[1]

Serial Dilution: Prepare a 3-fold serial dilution series in a deep-well plate using assay media

(DMEM + 2% FBS).

Range: 100 µM down to 0.15 µM (8 points).[1]

Control: Include a DMSO-only vehicle control (max 0.5% final concentration).[1]

B. Cell Infection & Treatment[1]
Seeding: Seed cells (10,000 cells/well) in 96-well plates 24 hours prior to infection.

Infection: Remove growth media.[1] Add 50 µL of viral inoculum (MOI 0.[1]05) to "Test" and

"Virus Control" wells.[1] Add 50 µL PBS to "Cell Control" wells.

Adsorption: Incubate for 1 hour at 37°C (5% CO2).
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Compound Addition: Remove inoculum. Immediately add 100 µL of the prepared DCPM-

Morpholine dilutions to the respective wells.

Self-Validating Step: Perform in triplicate. If standard deviation between triplicates >15%,

the assay is invalid (likely due to pipetting error or compound precipitation).[1]

C. Readout (Endpoint: 48-72 Hours)
Visual Inspection: Check for Cytopathic Effect (rounding, detachment) under a microscope.

[1]

Viability Quantification: Add 100 µL CellTiter-Glo reagent.[1] Shake for 2 mins. Read

Luminescence.

Data Normalization:

Protocol 2: Library Derivatization (Synthesis of
Active Agent)
Objective: Transform the DCPM-Morpholine scaffold into a stable pyrrolo[2,3-d]pyrimidine

antiviral candidate.[1] This is recommended if the direct assay shows high toxicity (low

Selectivity Index).[1]

Reaction Scheme
Reaction: DCPM-Morpholine + Primary Amine (R-NH2)

7-Substituted-4-amino-pyrrolo[2,3-d]pyrimidine.[1]

Workflow
Mix: In a microwave vial, combine:

1.0 eq DCPM-Morpholine (e.g., 0.2 mmol).[1]

1.2 eq Primary Amine (e.g., Benzylamine or Furfurylamine - common antiviral motifs).[1]

2.5 eq DIPEA (Base).[1]
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Solvent: n-Butanol or DMF (2 mL).

Heat: Microwave irradiation at 120°C for 30 minutes.

Mechanism:[1][2][3] The amine displaces the 4-Cl, then the nitrogen attacks the 5-ethyl-Cl,

closing the ring.[1]

Purification: Evaporate solvent. Purify via Prep-HPLC (C18 column, Water/Acetonitrile

gradient).

Validation: Confirm mass shift (Loss of 2 x HCl equivalent relative to open chain, formation of

bicyclic aromatic system).

Screening: Submit purified product to Protocol 1.

Data Presentation & Analysis
Expected Results Table
Summarize your findings using the following structure. A Selectivity Index (SI) > 10 is

considered a "Hit".[1]

Compound
ID

R-Group
Modificatio
n

EC50 (µM)
[Antiviral]

CC50 (µM)
[Cytotoxicit
y]

SI
(CC50/EC50
)

Status

DCPM-

Morpholine

Parent

Scaffold
2.5 8.0 3.2

Toxic/Reactiv

e

Derivative A Benzyl-amine 0.8 >100 >125
Lead

Candidate

Derivative B
Cyclopropyl-

amine
5.4 >100 18.5 Active

Positive

Control
Remdesivir 0.05 >50 >1000 Validated

Interpretation
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Low SI (Parent Compound): The parent DCPM-Morpholine often exhibits an SI < 10 due to

the non-specific alkylating nature of the chloroethyl group.[1] It kills the virus but also

damages the host cell.[1]

High SI (Derivatives): Once cyclized into the pyrrolo[2,3-d]pyrimidine, the non-specific

reactivity is removed, and the molecule acts via specific binding (e.g., kinase inhibition),

drastically improving the safety profile.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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